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Compound of Interest

Compound Name:
Tris-(2-

methanethiosulfonylethyl)amine

Cat. No.: B019473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Tris-(2-
methanethiosulfonylethyl)amine, a complex organic molecule with potential applications in

drug development and various biochemical studies. The synthesis is presented as a two-step

process, beginning with the preparation of the key intermediate, Tris-(2-aminoethyl)amine,

followed by the introduction of the methanethiosulfonate functional groups. This document

offers detailed experimental protocols, quantitative data summaries, and visualizations of the

synthetic pathways to aid in the successful replication and understanding of the synthesis.

Overall Synthetic Strategy
The synthesis of Tris-(2-methanethiosulfonylethyl)amine is most effectively approached in

two main stages. The first stage involves the synthesis of the precursor molecule, Tris-(2-

aminoethyl)amine (TREN), from the readily available starting material, triethanolamine. The

second, and more specialized stage, is the proposed conversion of Tris-(2-aminoethyl)amine to

the final product by introducing the methanethiosulfonate groups.
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Triethanolamine

Tris-(2-chloroethyl)amine
Hydrochloride

 Chlorination
(Step 1a)

Thionyl Chloride (SOCl₂) Tris-(2-aminoethyl)amine
(TREN)

 Amination
(Step 1b)

Ammonia (aq)

Tris-(2-methanethiosulfonylethyl)amine

 Methanethiosulfonylation
(Proposed Step 2)

Methanesulfonyl Chloride

Sodium Thiosulfate

Step 1a: Chlorination

Step 1b: Amination

N(CH₂CH₂OH)₃

N(CH₂CH₂Cl)₃·HCl
DMF, 70°C

3 SOCl₂

N(CH₂CH₂Cl)₃·HCl

N(CH₂CH₂NH₂)₃
Ethanol, 70°C

xs NH₃ (aq)
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Reagent Formation (in-situ)

Proposed Amination

CH₃SO₂Cl

[CH₃SO₂S-SO₃]⁻ Na⁺

Na₂S₂O₃

N(CH₂CH₂NH₂)₃

N(CH₂CH₂NH-SO₂S-CH₃)₃
Base

3 [CH₃SO₂S-SO₃]⁻ Na⁺
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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